Cas no 1502098-12-5 (1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol)

1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of the trifluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for the development of bioactive compounds. The ethylphenyl moiety provides a sterically defined aromatic framework, facilitating selective functionalization. This compound exhibits favorable physicochemical properties, including moderate solubility in organic solvents, which supports its utility in multi-step synthetic routes. Its structural features may also contribute to improved binding affinity in target-specific interactions, particularly in medicinal chemistry applications. Careful handling is recommended due to the reactivity of the hydroxyl group and the potential sensitivity of the trifluoromethyl substituent under certain conditions.

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol structure

1502098-12-5 structure

Product Name:1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol

CAS No:1502098-12-5

MF:C₁₀H₁₁F₃O

MW:204.188953638077

CID:6266029

PubChem ID:81571081

Update Time:2025-06-29

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol
- VVZNGIWNVJWKRG-UHFFFAOYSA-N
- AKOS020149952
- 1-(3-Ethylphenyl)-2,2,2-trifluoroethanol
- EN300-1930621
- SCHEMBL20878064
- 1502098-12-5
- Inchi： 1S/C10H11F3O/c1-2-7-4-3-5-8(6-7)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
- InChI Key： VVZNGIWNVJWKRG-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(CC)C=1)O)(F)F

Computed Properties

Exact Mass: 204.07619946g/mol
Monoisotopic Mass: 204.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1930621-0.05g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	0.05g	$768.0	2023-09-17
Enamine	EN300-1930621-0.1g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	0.1g	$804.0	2023-09-17
Enamine	EN300-1930621-0.25g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	0.25g	$840.0	2023-09-17
Enamine	EN300-1930621-0.5g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	0.5g	$877.0	2023-09-17
Enamine	EN300-1930621-1.0g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	1g	$728.0	2023-06-02
Enamine	EN300-1930621-2.5g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	2.5g	$1791.0	2023-09-17
Enamine	EN300-1930621-5.0g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	5g	$2110.0	2023-06-02
Enamine	EN300-1930621-10.0g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	10g	$3131.0	2023-06-02
Enamine	EN300-1930621-1g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	1g	$914.0	2023-09-17
Enamine	EN300-1930621-5g	1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol	1502098-12-5	5g	$2650.0	2023-09-17

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Additional information on 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(3-Ethylphenyl)-2,2,2-Trifluoroethan-1-Ol (CAS No. 1502098-12-5)

1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS registry number CAS No. 1502098-12-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of trifluoroethanols, which are derivatives of ethanol with three fluorine atoms attached to the central carbon atom. The presence of the trifluoromethyl group (-CF3) and the ethylphenyl substituent imparts distinctive chemical and physical characteristics to this molecule.

The synthesis of 1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding trifluoroethyl intermediate. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic fluorination techniques and asymmetric synthesis to enhance yield and purity.

One of the most notable features of CAS No. 1502098-12-5 is its high stability under various chemical conditions. The trifluoromethyl group is highly electron-withdrawing, which makes the compound resistant to oxidation and other forms of degradation. This property makes it an ideal candidate for applications in harsh chemical environments.

Another critical aspect of this compound is its solubility profile. Due to the presence of both hydrophilic (-OH) and lipophilic (aromatic ring) groups, 1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-ol exhibits amphiphilic behavior, allowing it to dissolve in both polar and non-polar solvents. This characteristic has been exploited in drug delivery systems where such dual solubility is advantageous.

Recent studies have highlighted the potential of CAS No. 1502098-12-5 as a building block for more complex molecules in pharmaceutical chemistry. Its ability to undergo various functional group transformations makes it a versatile starting material for synthesizing bioactive compounds with potential therapeutic applications.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 1-(3-Ethylphenyl)-trifluoroethanol derivatives, including CAS No. 1502098-12-5. These studies suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific environmental conditions.

The application of CAS No. 1502098-12-5 extends beyond pharmaceuticals into materials science and industrial chemistry. For example, it has been used as a precursor for synthesizing advanced polymers with tailored properties such as high thermal stability and resistance to UV degradation.

In conclusion, CAS No. 1504776677646 (formerly known as CAS No. 1504776677646) represents a significant advancement in chemical synthesis with promising applications across multiple disciplines.